3-Chloro-6,8-dimethoxyisoquinoline

• CAS RN: 13388-76-6
• Molecular Formula: C11H10ClNO2
• Molecular Weight: 223.65 g/mol
• IUPAC Name: 3-chloro-6,8-dimethoxyisoquinoline
• InChI: InChI=1S/C11H10ClNO2/c1-14-8-3-7-4-11(12)13-6-9(7)10(5-8)15-2/h3-6H,1-2H3
• InChI Key: BIULUAPDABAFAS-UHFFFAOYSA-N
• SMILES: COC1=CC(=C2C=NC(=CC2=C1)Cl)OC
• synonyms: 3-CHLORO-6,8-DIMETHOXYISOQUINOLINE

Description

3-Chloro-6,8-dimethoxyisoquinoline, also known as CDI, is a chemical compound that belongs to the isoquinoline family. It has been widely studied for its potential use in scientific research applications due to its unique properties. In

Mechanism Of Action

3-Chloro-6,8-dimethoxyisoquinoline has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 3-Chloro-6,8-dimethoxyisoquinoline has also been shown to induce apoptosis, or programmed cell death, in cancer cells. The exact mechanism of action of 3-Chloro-6,8-dimethoxyisoquinoline is still being studied, but it is believed to involve the inhibition of various signaling pathways.

Biochemical And Physiological Effects

3-Chloro-6,8-dimethoxyisoquinoline has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). 3-Chloro-6,8-dimethoxyisoquinoline has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.

Advantages And Limitations For Lab Experiments

3-Chloro-6,8-dimethoxyisoquinoline has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to have low toxicity in vitro. 3-Chloro-6,8-dimethoxyisoquinoline also has the potential to be used as a fluorescent probe for the detection of metal ions in biological systems. However, 3-Chloro-6,8-dimethoxyisoquinoline has some limitations for use in lab experiments. It is not water-soluble, which can limit its use in certain experiments. 3-Chloro-6,8-dimethoxyisoquinoline also has limited stability in solution, which can affect its effectiveness in certain assays.

Future Directions

There are several future directions for research on 3-Chloro-6,8-dimethoxyisoquinoline. One area of research is the development of more efficient and effective synthesis methods for 3-Chloro-6,8-dimethoxyisoquinoline. Another area of research is the study of 3-Chloro-6,8-dimethoxyisoquinoline's potential use in the treatment of various diseases, including cancer and inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of 3-Chloro-6,8-dimethoxyisoquinoline and its potential as a fluorescent probe for the detection of metal ions in biological systems.

Synthesis Methods

3-Chloro-6,8-dimethoxyisoquinoline can be synthesized through a multi-step process. The first step involves the reaction of 2,3,4-trimethoxybenzaldehyde with malonic acid in the presence of a catalyst to form 2,3,4-trimethoxyphenylacetic acid. The second step involves the conversion of 2,3,4-trimethoxyphenylacetic acid to 2,3,4-trimethoxyphenylacetonitrile through a reaction with thionyl chloride. The third step involves the reaction of 2,3,4-trimethoxyphenylacetonitrile with 2-chloroacetamide in the presence of a base to form 3-Chloro-6,8-dimethoxyisoquinoline.

Scientific Research Applications

3-Chloro-6,8-dimethoxyisoquinoline has been studied for its potential use in scientific research applications, particularly in the field of medicinal chemistry. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. 3-Chloro-6,8-dimethoxyisoquinoline has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.